Cas no 683249-95-8 (methyl 4-(1E)-2-4-(3-bromophenyl)-1,3-thiazol-2-yl-2-cyanoeth-1-en-1-ylbenzoate)

• Product Name: methyl 4-(1E)-2-4-(3-bromophenyl)-1,3-thiazol-2-yl-2-cyanoeth-1-en-1-ylbenzoate
• CAS No: 683249-95-8
• MF: C₂₀H₁₃BrN₂O₂S
• MW: 425.298422574997
• CID: 6490381
• Update Time: 2025-06-08

methyl 4-(1E)-2-4-(3-bromophenyl)-1,3-thiazol-2-yl-2-cyanoeth-1-en-1-ylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1E)-2-4-(3-bromophenyl)-1,3-thiazol-2-yl-2-cyanoeth-1-en-1-ylbenzoate
• methyl (E)-4-(2-(4-(3-bromophenyl)thiazol-2-yl)-2-cyanovinyl)benzoate
• Benzoic acid, 4-[2-[4-(3-bromophenyl)-2-thiazolyl]-2-cyanoethenyl]-, methyl ester

• Inchi： 1S/C20H13BrN2O2S/c1-25-20(24)14-7-5-13(6-8-14)9-16(11-22)19-23-18(12-26-19)15-3-2-4-17(21)10-15/h2-10,12H,1H3
• InChI Key： PBCWUPVYGJONSS-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C=C(C2=NC(C3=CC=CC(Br)=C3)=CS2)C#N)C=C1

Additional information on methyl 4-(1E)-2-4-(3-bromophenyl)-1,3-thiazol-2-yl-2-cyanoeth-1-en-1-ylbenzoate

Introduction to Methyl 4-(1E)-2-4-(3-bromophenyl)-1,3-thiazol-2-yl-2-cyanoeth-1-en-1-ylbenzoate (CAS No. 683249-95-8)

Methyl 4-(1E)-2-4-(3-bromophenyl)-1,3-thiazol-2-yl-2-cyanoeth-1-en-1-ylbenzoate, a compound with the CAS number 683249-95-8, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This intricate molecular structure, featuring a complex interplay of heterocyclic and aromatic components, has garnered considerable attention due to its potential pharmacological properties. The compound's synthesis and application are deeply rooted in the principles of modern organic chemistry, where precision and innovation are paramount.

The molecular backbone of Methyl 4-(1E)-2-4-(3-bromophenyl)-1,3-thiazol-2-yl-2-cyanoeth-1-en-1-ylbenzoate is characterized by the presence of several key functional groups. The thiazole ring, a sulfur-containing heterocycle, is a cornerstone in medicinal chemistry due to its versatility and biological activity. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and antiviral properties. In this compound, the thiazole ring is further functionalized with a cyanoethylidene moiety, which introduces additional reactivity and potential for biological interaction.

Complementing the thiazole core is the benzoate group, which contributes to the molecule's stability and solubility characteristics. The benzoate moiety is particularly noteworthy for its role in drug design, often serving as a pharmacophore in various therapeutic agents. The presence of a double bond at the 1E position enhances the molecule's electronic properties, influencing its interactions with biological targets. This structural complexity makes Methyl 4-(1E)-2-4-(3-bromophenyl)-1,3-thiazol-2-yl-2-cyanoeth-1-en-1-ylbenzoate a promising candidate for further investigation.

The substituent pattern of this compound is equally fascinating. The 3-bromophenyl group introduces a halogenated aromatic ring, which is commonly employed in medicinal chemistry to modulate pharmacokinetic properties and enhance binding affinity. Bromine atoms are particularly valuable for their ability to participate in various chemical reactions, including cross-coupling reactions that are pivotal in drug synthesis. The strategic placement of this group on the molecule suggests a deliberate design aimed at optimizing biological activity.

The cyanoethylidene group at the 2-position of the thiazole ring adds another layer of complexity to Methyl 4-(1E)-2-4-(3-bromophenyl)-1,3-thiazol-2-yl-2-cyanoeth-1-en-1-ylbenzoate. This functionality not only influences the molecule's electronic distribution but also opens up possibilities for further derivatization through nucleophilic addition reactions. Such reactivity is highly desirable in drug development pipelines, where modularity allows for fine-tuning of pharmacological profiles.

In recent years, there has been growing interest in thiazole-based compounds due to their broad spectrum of biological activities. Studies have demonstrated that thiazole derivatives can interact with various cellular targets, including enzymes and receptors involved in critical biological pathways. For instance, certain thiazole compounds have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The structural features of Methyl 4-(1E)-2-4-(3-bromophenyl)-1,3-thiazol-2-yl-2-cyanoeth-1-en-1-ylenaphthalene suggest that it may exhibit similar properties.

The benzoate group in this compound also plays a crucial role in its potential therapeutic applications. Benzoate derivatives are well-documented for their antimicrobial and anti-inflammatory effects. They can modulate inflammatory pathways by inhibiting key mediators such as prostaglandins and leukotrienes. Additionally, benzoates have been used in treating certain metabolic disorders due to their ability to influence fatty acid metabolism. The combination of these functionalities makes Methyl 4-(1E)-2-[...]